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Stability Data Summary

The table below summarizes quantitative stability data from experimental studies for easy comparison.

Storage Condition Solution/Container
Stability
Duration

Key Findings Citation

5°C (refrigerated) 0.9% Sodium Chloride in

PVC bags & elastomeric
pumps

21 days >90% potency retained;

chemical stability
confirmed by HPLC.

[1]

5°C (refrigerated) 5% Dextrose in PVC bags
& elastomeric pumps

21 days >90% potency retained;
chemical stability

confirmed by HPLC.

[1]

25°C & 31.1°C

(ambient/elevated)

Acetate Ringer Solution in

elastomeric pump

24 hours 101.7% (25°C) & 92.9%

(31.1°C) potency; no
adsorption to pump.

[2]

4°C (refrigerated) Acetate Ringer Solution in
elastomeric pump

10 days 99.7% potency
retained, demonstrating

pre-mixing stability.

[2]
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Experimental Protocols

Here are the detailed methodologies from the cited stability studies.

Stability in PVC Bags and Elastomeric Pumps

This study evaluated the long-term refrigerated stability of Penicillin G Sodium (closely related to the

potassium salt) in common diluents and containers [1].

Sample Preparation: Penicillin G sodium powder (10 million units/10 mL vial) was diluted to
concentrations of 2,500 units/mL and 50,000 units/mL using 0.9% Sodium Chloride Injection and

5% Dextrose Injection. The solutions were transferred into 250-mL PVC bags and elastomeric pump
containers. All samples were prepared in triplicate.

Storage Conditions: Samples were stored at 5°C.
Stability Assessment:

Chemical Stability: Measured using a stability-indicating high-performance liquid
chromatography (HPLC) assay. Stability was defined as the retention of ≥90% of the initial

drug concentration.
Physical Stability: Evaluated by visual inspection and by measuring subvisible particulate
matter using a light-obscuration particle count test according to compendial standards.
pH Monitoring: The pH of the solutions was tracked throughout the study.

Stability in Elastomeric Pumps for OPAT

This study investigated the stability of Benzylpenicillin Potassium (Penicillin G Potassium) under

conditions relevant to Outpatient Parenteral Antimicrobial Therapy (OPAT) [2].

Sample Preparation: Benzylpenicillin potassium (PCG) and Ampicillin (ABPC) were dissolved in five

different infusion solutions, including Acetate Ringer Solution.
Storage Conditions: Solutions were kept at 25°C or 31.1°C for 24 hours to simulate in-use

conditions. Additional stability was tested over 10 days at 4°C for PCG in acetate ringer solution
stored in the pump.

Stability Assessment:
Residual Ratio: Determined by HPLC at specified time points.

Adsorption Test: The recovery of PCG from the elastomeric infusion pump was measured
after 24 hours at 31.1°C to check for drug adsorption to the container material.
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Workflow for Stability Assessment

The diagram below outlines a general experimental workflow for assessing drug stability, synthesizing the

key steps from the cited protocols.

Start: Drug Stability Assessment

Solution Preparation
(Dilution to target concentration)

Aliquot into Test Containers
(PVC bags, elastomeric pumps)

Controlled Storage
(Refrigerated, Ambient, Elevated)

Time-point Sampling & Analysis
(HPLC assay, pH, particulate matter)

Data Interpretation

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

What is the most stable solution for Penicillin G Potassium in infusion pumps? For continuous infusion

via elastomeric pumps, Acetate Ringer Solution has been shown to be the most stable, maintaining potency

for 24 hours at temperatures up to 31.1°C [2].

Can I pre-mix Penicillin G Potassium solutions for later use? Yes, solutions diluted in Acetate Ringer

Solution and stored in elastomeric pumps at 4°C were stable for 10 days, allowing for advance preparation
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[2]. Solutions in 0.9% Sodium Chloride or 5% Dextrose stored in PVC bags at 5°C were stable for 21 days

[1].

What are the key signs of Penicillin G Potassium degradation? The primary indicator is a drop in

potency below 90% of the initial concentration, measured by HPLC. A consistent decrease in pH over time

is also a common characteristic of degradation in these solutions [1].

Are there other critical factors affecting stability? Yes, the ionic strength of the solution can significantly

impact the chemical stability of Potassium Penicillin G and should be controlled in experimental designs [3].

Key Insights for Researchers

Formulation Note: While these studies provide crucial data, note that stability can be influenced by

factors like ionic strength [3]. Always validate conditions for your specific formulation.
Solution Choice is Critical: The stability of Penicillin G Potassium is highly dependent on the

choice of infusion solution. Acetate Ringer Solution is superior for ambient temperature stability, while
standard diluents are acceptable only under prolonged refrigeration [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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